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Compound of Interest

Compound Name: Maropitant-d3

Cat. No.: B15144992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for Maropitant-d3. The

information is compiled from available safety data sheets (SDS) for Maropitant and its citrate

salt, which are structurally and functionally analogous to Maropitant-d3. This document is

intended to inform researchers and laboratory personnel on the safe handling, storage, and

emergency procedures related to this compound.

Chemical and Physical Properties
Maropitant-d3 is the deuterated analogue of Maropitant, a neurokinin-1 (NK-1) receptor

antagonist.[1] The deuterium labeling is primarily used for pharmacokinetic and metabolic

studies.[2] While a specific safety data sheet for Maropitant-d3 is not publicly available, the

safety profile is expected to be comparable to that of Maropitant.
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Property Data

Chemical Name
(2S,3S)-2-Benzhydryl-N-[5-tert-butyl-2-

(methoxy-d3)benzyl]quinuclidin-3-amine

Synonyms

(2S-cis)-N-[[5-(1,1-Dimethylethyl)-2-(methoxy-

d3)phenyl]methyl]-2-(diphenylmethyl)-1-

azabicyclo[2.2.2]octan-3-amine

Molecular Formula C₃₂H₃₇D₃N₂O

Molecular Weight 471.69 g/mol [1]

Appearance Not Available

Storage Temperature 2-8°C Refrigerator[1]

Hazard Identification and GHS Classification
Maropitant is classified with the following hazards according to the Globally Harmonized

System (GHS):

Hazard Class Hazard Statement

Skin Sensitization, Category 1 H317: May cause an allergic skin reaction.[3][4]

Serious Eye Irritation, Category 2A H319: Causes serious eye irritation.[3][4]

Specific Target Organ Toxicity (Repeated

Exposure), Category 2

H373: May cause damage to organs through

prolonged or repeated exposure.[3][4]

Hazardous to the Aquatic Environment, Acute

Hazard, Category 1
H400: Very toxic to aquatic life.[3][4]

Hazardous to the Aquatic Environment, Long-

term Hazard, Category 1

H410: Very toxic to aquatic life with long lasting

effects.[3][4]

Signal Word: Warning

Primary Hazards: Irritant, Health Hazard, Environmental Hazard.[3]
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Experimental Protocols and Safe Handling
While specific experimental protocols for the toxicological studies of Maropitant-d3 are not

detailed in the available documentation, standard procedures for handling chemical

compounds of this nature should be strictly followed.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.

Skin Protection: Wear protective gloves and a lab coat.

Respiratory Protection: Not required for normal use. If dust is generated, use a NIOSH-

approved respirator.

Handling Procedures:

Avoid contact with skin and eyes.[5]

Do not breathe dust.

Wash hands thoroughly after handling.[5]

Handle in a well-ventilated area.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Recommended storage is at 2-8°C.[1]

First Aid Measures
In the event of exposure, follow these first aid protocols.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[4]

Skin Contact

Immediately wash the affected area with soap

and water.[4] Remove contaminated clothing.

Seek medical attention if irritation or a rash

develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally.[4][6] Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention if symptoms

persist.[4][6]

Toxicological Information
The toxicological properties of Maropitant-d3 are expected to be similar to those of Maropitant.

Toxicity Data Value

Acute Oral LD50 (Rat) > 2000 mg/kg[7]

Primary Irritant Effect
Irritating to eyes.[4] No significant irritant effect

on the skin.[4]

Sensitization
May cause an allergic skin reaction through skin

contact.[4]

Carcinogenicity
Not listed as a carcinogen by IARC, NTP, or

OSHA.[4]

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to organs (lungs and liver)

through prolonged or repeated oral exposure.[6]
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Maropitant-d3.

First Aid Procedures for Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion
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Click to download full resolution via product page

Caption: First aid response to Maropitant-d3 exposure.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet. Researchers should always consult the most current SDS for any chemical before

use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety Guide: Maropitant-d3]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15144992#safety-
data-sheet-for-maropitant-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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